Cas no 2008157-24-0 (benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate)

• Product Name: benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate
• CAS No: 2008157-24-0
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6425170
• PubChem ID: 165467887
• Update Time: 2025-06-11

benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate
• 2008157-24-0
• EN300-797303

• Inchi： 1S/C15H21NO4/c1-11(2)19-10-14(17)12(3)16-15(18)20-9-13-7-5-4-6-8-13/h4-8,11-12H,9-10H2,1-3H3,(H,16,18)
• InChI Key： IJSQKASOHUIEDR-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC(C(C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.6Ų

Additional information on benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate

Introduction to Benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate (CAS No. 2008157-24-0)

Benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate, a compound with the chemical identifier CAS No. 2008157-24-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular backbone of this compound, featuring a benzyl moiety linked to a carbamate group, is further modified by a 3-oxo-4-(propan-2-yloxy)butan-2-yl side chain, which imparts unique chemical properties and reactivity.

The synthesis and characterization of Benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate have been the focus of extensive research efforts in recent years. The structural complexity of this compound necessitates sophisticated synthetic methodologies, often involving multi-step reactions that require precise control over reaction conditions. Advances in synthetic techniques have enabled researchers to achieve high yields and purity levels, making this compound more accessible for further investigation.

In the realm of medicinal chemistry, Benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structural features suggest potential biological activities, particularly in the areas of anti-inflammatory and analgesic therapies. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have opened new avenues for the design of more effective and targeted drugs.

The pharmacological profile of Benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate has been further explored through in vitro and in vivo studies. These investigations have revealed that the compound exhibits moderate affinity for certain biological targets, making it a valuable scaffold for structure-based drug design. By modifying specific regions of the molecule, researchers can fine-tune its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical use.

One of the most intriguing aspects of Benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate is its potential role in modulating neurotransmitter systems. Preliminary research suggests that this compound may interact with receptors involved in pain perception and mood regulation. This finding is particularly significant given the increasing recognition of the importance of neurotransmitter balance in treating chronic pain conditions and mental health disorders. Further investigation into its mechanism of action could lead to the development of innovative therapeutic strategies.

The chemical properties of Benzyl N-[3-oxo-4-(propan-2-yloxy)butan-2-yl]carbamate also make it a versatile intermediate in organic synthesis. Its reactivity allows for the introduction of various functional groups, enabling the creation of a diverse library of derivatives with tailored biological activities. This flexibility has been exploited in high-throughput screening campaigns aimed at identifying novel drug candidates with improved efficacy and reduced side effects.

In conclusion, Benzyl N-[3-oxo-4-(propan-2yloxy)butan 2y]carbamate (CAS No. 2008157-24-0) stands out as a promising compound with significant potential in pharmaceutical research and development. Its complex structure, coupled with its unique chemical and biological properties, makes it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.